Cas no 575452-25-4 (4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde)

4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde is a versatile synthetic intermediate featuring a benzaldehyde core functionalized with an ethynyl-linked pyrazole moiety. This compound is particularly valuable in organic and medicinal chemistry due to its dual reactive sites: the aldehyde group enables condensation and nucleophilic addition reactions, while the ethynylpyrazole unit facilitates click chemistry and cross-coupling transformations. Its rigid, conjugated structure makes it suitable for designing pharmaceuticals, agrochemicals, and functional materials. The pyrazole ring further enhances its utility as a pharmacophore in drug discovery. High purity and stability under standard conditions ensure reliable performance in complex synthetic pathways. This compound is ideal for researchers developing targeted molecular architectures.

4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde structure

575452-25-4 structure

Product Name:4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde

CAS No:575452-25-4

MF:C₁₂H₈N₂O

MW:196.20472240448

CID:4715327

Update Time:2025-10-24

4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde
- 4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde
- Inchi： 1S/C12H8N2O/c15-9-11-4-1-10(2-5-11)3-6-12-7-13-14-8-12/h1-2,4-5,7-9H,(H,13,14)
- InChI Key： FHRGFIHOJASQDS-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(C#CC2C=NNC=2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 281
Topological Polar Surface Area: 45.8

4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-706172-1.0g	4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde	575452-25-4		1g	$0.0	2023-06-06

4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde Related Literature

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Additional information on 4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde

Comprehensive Overview of 4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde (CAS No. 575452-25-4)

4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde (CAS No. 575452-25-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic biology. This compound, characterized by its unique pyrazole and aldehyde functional groups, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, featuring an ethynyl linkage, enables it to participate in a variety of cross-coupling reactions, making it invaluable for researchers exploring novel drug candidates or advanced materials.

The growing interest in 4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde is partly driven by its potential applications in targeted drug delivery and bioconjugation. With the rise of personalized medicine, researchers are increasingly focusing on compounds that can be easily functionalized to create biocompatible and bioactive molecules. This compound's aldehyde group allows for straightforward conjugation with amines or hydrazines, a feature highly sought after in the development of prodrugs and diagnostic agents.

In the realm of materials science, 4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde has shown promise in the design of organic semiconductors and photovoltaic materials. The conjugated system formed by its ethynyl and pyrazole moieties contributes to enhanced electron delocalization, a critical property for improving the efficiency of organic light-emitting diodes (OLEDs) and solar cells. Recent studies have highlighted its role in the synthesis of π-conjugated polymers, which are pivotal for next-generation flexible electronics.

From a synthetic chemistry perspective, the compound's CAS No. 575452-25-4 is often referenced in protocols involving Sonogashira coupling or click chemistry. These reactions are widely used in biomolecular labeling and nanotechnology, areas that are currently trending in academic and industrial research. The ability to modify the pyrazole ring further expands its utility, enabling the creation of heterocyclic derivatives with tailored properties.

Another area of interest is the compound's potential role in catalysis. The pyrazole moiety can act as a ligand for transition metals, facilitating asymmetric synthesis—a key technique in the production of chiral pharmaceuticals. This aligns with the increasing demand for enantioselective processes in the pharmaceutical industry, where 4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde could play a pivotal role.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring its use in sustainable synthesis routes, minimizing waste and energy consumption. The compound's stability and reactivity profile make it a candidate for atom-efficient transformations, a hot topic in modern chemical research.

In summary, 4-[2-(1H-Pyrazol-4-yl)ethynyl]benzaldehyde (CAS No. 575452-25-4) is a multifaceted compound with broad applications across drug discovery, materials engineering, and catalysis. Its unique structural features and reactivity make it a valuable tool for scientists addressing some of the most pressing challenges in chemistry and biotechnology today.